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The following diagram summarizes the major biotransformation pathways of furametpyr identified in rats,

with the N-demethylation reaction highlighted as a key pathway also relevant to humans.
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Key metabolic pathways of furametpyr, highlighting N-demethylation [1]

The table below provides the core quantitative data related to this metabolic transformation.

Aspect Details

Reaction N-Demethylation (removal of a methyl group from a nitrogen atom) [1].

Significance A primary and major biotransformation pathway [1].
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Aspect Details

Catalyzing Enzymes in
Humans

Recombinant Cytochrome P450 isoforms: CYP1A1, CYP1A2,
CYP2C19, and CYP3A4 [1].

Experimental Identification Methodology

The data on furametpyr's metabolites was obtained through a series of detailed analytical procedures [1]:

Dosing and Sample Collection: Administration of 14C-labeled furametpyr to male rats, followed by
collection of urinary and fecal samples.

Metabolite Isolation: Purification of metabolites from the samples using a combination of
chromatographic techniques.

Structural Elucidation: Identification of the chemical structures of 14 purified metabolites through
spectroanalytical methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).
In Vitro Enzyme Mapping: Investigation of human metabolism was conducted using in vitro assays
with recombinant human cytochrome P450 enzymes to determine which specific isoforms are
responsible for the N-demethylation reaction.

Additional Metabolic Pathways and Compound
Properties

Beyond N-demethylation, furametpyr undergoes several other biotransformation reactions in rats [1]:

Oxidation of the methyl group at the C3 position of the pyrazole ring.

Oxidation of the methyl group at the C1 position of the 1,3-dihydroisobenzofuran ring.
Hydroxylation at the C3 and C7 positions of the 1,3-dihydroisobenzofuran ring.

For context, the basic chemical identity and status of furametpyr are [2] [3]:

IUPAC Name: (RS)-5-chloro-N-(1,3-dihydro-1,1,3-trimethylisobenzofuran-4-yl)-1,3-dimethylpyrazole-
4-carboxamide

CAS RN: 123572-88-3
Molecular Formula: C17H20ClN3O2

Fungicide Class: Pyrazolecarboximide (FRAC Code 7) [2]
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Regulatory Status: Not approved in the EU; considered obsolete but may be available in some

countries [2] [3].

A Guide for Further Research

The available data identifies the what (N-demethylation occurs) and the who (which CYP enzymes are

involved) but not the precise how. To elucidate the detailed mechanism, you may need to consult specialized

biochemistry resources or pursue computational modeling studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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